Cas no 2137471-55-5 (2-{(benzyloxy)carbonylamino}-3-(1H-imidazol-1-yl)butanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(1H-imidazol-1-yl)butanoic acid
• CAS No: 2137471-55-5
• MF: C₁₅H₁₇N₃O₄
• MW: 303.313183546066
• CID: 6298767
• PubChem ID: 165800499
• Update Time: 2025-06-08

2-{(benzyloxy)carbonylamino}-3-(1H-imidazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-3-(1H-imidazol-1-yl)butanoic acid
• 2-{[(benzyloxy)carbonyl]amino}-3-(1H-imidazol-1-yl)butanoic acid
• 2137471-55-5
• EN300-1141175

• Inchi： 1S/C15H17N3O4/c1-11(18-8-7-16-10-18)13(14(19)20)17-15(21)22-9-12-5-3-2-4-6-12/h2-8,10-11,13H,9H2,1H3,(H,17,21)(H,19,20)
• InChI Key： CIVIPUSOCZGSBJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C(=O)O)C(C)N1C=NC=C1)=O

Computed Properties

• Exact Mass: 303.12190603g/mol
• Monoisotopic Mass: 303.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(1H-imidazol-1-yl)butanoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-3-(1H-imidazol-1-yl)butanoic acid (CAS No. 2137471-55-5)

2-{(benzyloxy)carbonylamino}-3-(1H-imidazol-1-yl)butanoic acid, identified by its CAS number 2137471-55-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both protective and bioactive functional groups, making it a versatile intermediate in the synthesis of biologically relevant molecules. The structural motif of this compound incorporates a benzyloxy carbonyl moiety, which serves as a common protecting group in peptide synthesis, and a 1H-imidazole ring, a scaffold frequently encountered in drug discovery due to its ability to modulate biological pathways through interactions with specific targets.

The benzyloxy carbonyl group is particularly noteworthy as it provides stability to the amine functionality during synthetic processes while preventing unwanted side reactions. This protective group is often employed in multi-step syntheses before being selectively removed under mild acidic or enzymatic conditions. The presence of this group in 2-{(benzyloxy)carbonylamino}-3-(1H-imidazol-1-yl)butanoic acid underscores its utility as a building block for constructing more complex peptidomimetics or pharmacophores.

The other key structural feature is the 1H-imidazole ring, which is known for its ability to engage in hydrogen bonding and metal coordination interactions. Imidazole derivatives are prevalent in medicinal chemistry due to their broad spectrum of biological activities, including antiviral, antibacterial, anti-inflammatory, and anticancer properties. In particular, the 1H-imidazole scaffold has been extensively studied for its role as a pharmacophore in kinase inhibitors, where it can mimic natural substrates or bind to allosteric sites on the enzyme. The strategic placement of the 1H-imidazole ring at the C3 position relative to the amino acid backbone in this compound suggests potential interactions with biological targets that may be mediated through this moiety.

The overall structure of 2-{(benzyloxy)carbonylamino}-3-(1H-imidazol-1-yl)butanoic acid also incorporates a butanoic acid side chain, which can serve as a linker or anchor point for further derivatization. The carboxylic acid group at one end of the chain provides opportunities for conjugation with other functional groups or for further functionalization via esterification or amidation. This structural flexibility makes the compound valuable for exploring diverse chemical space in drug discovery campaigns.

Recent advancements in computational chemistry and machine learning have enabled more efficient screening of compounds like 2-{(benzyloxy)carbonylamino}-3-(1H-imidazol-1-yl)butanoic acid for potential biological activity. These tools have been instrumental in predicting binding affinities and identifying novel scaffolds that may interact with disease-relevant targets. For instance, virtual screening studies have highlighted imidazole derivatives as promising candidates for modulating protein-protein interactions and enzyme activity. The combination of protective groups such as the benzyloxy carbonyl and bioactive motifs like the 1H-imidazole ring makes this compound an attractive candidate for further investigation.

In vitro studies have begun to explore the pharmacological profile of derivatives inspired by 2-{(benzyloxy)carbonylamino}-3-(1H-imidazol-1-yl)butanoic acid. Researchers have synthesized analogs with modifications to both the protecting group and the imidazole ring to assess their impact on biological activity. Preliminary results suggest that subtle changes in these regions can significantly alter binding properties and therapeutic potential. For example, replacing the benzyloxy carbonyl with other protecting groups may influence metabolic stability or bioavailability, while variations in the imidazole core can fine-tune interactions with target proteins.

The pharmaceutical industry has increasingly recognized the importance of intermediates like 2-{(benzyloxy)carbonylamino}-3-(1H-imidazol-1-yl)butanoic acid in streamlining drug development pipelines. By leveraging well-characterized building blocks, researchers can accelerate synthetic routes and reduce costs associated with trial-and-error experimentation. Additionally, advances in green chemistry principles have encouraged the development of synthetic methodologies that minimize waste and improve atom economy, further enhancing the appeal of such intermediates.

The role of imidazole derivatives extends beyond their use as direct therapeutic agents; they also serve as critical components in prodrugs designed to enhance drug delivery systems. For instance, incorporating an imidazole moiety into a prodrug molecule can improve solubility or target-specific release profiles upon administration. This concept aligns with broader trends in personalized medicine, where tailored prodrugs are designed to optimize therapeutic outcomes based on individual patient characteristics.

Looking ahead, continued research into compounds like 2-{(benzyloxy)carbonylamino}-3-(1H-imidazol-1-yl)butanoic acid will likely uncover new applications across multiple therapeutic areas. The integration of high-throughput screening technologies with structure-based design approaches will further refine our understanding of how these molecules interact with biological systems. As computational methods evolve, so too will our ability to predict and modulate their pharmacological properties efficiently.

In conclusion,2-{(benzyloxy)carbonylamino}-3-(1H-imidazol-1-yl)butanoic acid (CAS No. 2137471-55-5) represents a significant asset in modern drug discovery efforts due to its versatile structural features and potential biological relevance. Its combination of protective functionalities and bioactive motifs positions it as a valuable intermediate for synthesizing novel therapeutics targeting various diseases. As research progresses, we can anticipate further insights into its applications and derivatives that will continue to shape pharmaceutical innovation.